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Compound of Interest

Compound Name: SB202

Cat. No.: B1193536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of SB202190, a selective and cell-

permeable inhibitor of p38 mitogen-activated protein kinase (MAPK). This document details its

primary target, mechanism of action, effects on signaling pathways, and provides detailed

protocols for key experimental assays.

Core Target and Mechanism of Action
SB202190 is a pyridinyl imidazole compound that potently and selectively inhibits the α and β

isoforms of p38 MAPK.[1][2][3][4] The mechanism of action is ATP-competitive, meaning

SB202190 binds to the ATP-binding pocket of the p38 kinase, preventing the phosphorylation

of downstream substrates.[1][5][6] This inhibition ultimately modulates cellular responses to

stress, inflammation, and other external stimuli.[7][8]

Quantitative Data
The following tables summarize the key quantitative data for SB202190.

Table 1: Inhibitory Activity of SB202190
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Target IC50 Kd Assay Type

p38α (SAPK2a,

MAPK14)
50 nM 38 nM Cell-free kinase assay

p38β (SAPK2b,

MAPK11)
100 nM Not Reported Cell-free kinase assay

Data sourced from multiple references.[1][2][3][4]

Table 2: Cellular Activity of SB202190

Cell Line Assay Type Effect IC50 / EC50

MDA-MB-231 MTT Assay Cytotoxicity 46.6 µM

Mouse Astrocyte MTT Assay Antiproliferative 64.8 µM

Mouse

Medulloblastoma
MTT Assay Antiproliferative 3.006 µM

Data sourced from multiple references.[1][9]

Signaling Pathways
SB202190 primarily targets the p38 MAPK signaling pathway, a critical cascade involved in

cellular stress responses, inflammation, apoptosis, and cell cycle regulation. However, it is also

known to have off-target effects and can induce other signaling events such as autophagy.

p38 MAPK Signaling Pathway
The canonical p38 MAPK pathway is a three-tiered kinase cascade. External stimuli activate a

MAPKKK (e.g., TAK1, ASK1), which in turn phosphorylates and activates a MAPKK (MKK3/6).

MKK3/6 then phosphorylates and activates p38 MAPK. Activated p38 phosphorylates various

downstream targets, including transcription factors (e.g., ATF2, MEF2C) and other kinases

(e.g., MAPKAPK2/3), leading to a cellular response. SB202190 directly inhibits p38 MAPK,

blocking this downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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